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Compound of Interest

Compound Name:
Acetic acid, 2,2'-

[methylenebis(thio)]bis-

CAS No.: 2068-24-8

Cat. No.: B1294338

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for Acetic acid,
2,2'-[methylenebis(thio)]bis-, also known by synonyms such as Methylenebisthioglycolic acid

and having the CAS Number 2068-24-8. Due to the limited availability of public experimental

spectra, this guide combines experimentally reported mass spectrometry data with predicted

Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopic data based on the

compound's chemical structure. Detailed experimental protocols for obtaining such spectra are

also provided.
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Property Value

IUPAC Name
2-(carboxymethylsulfanylmethylsulfanyl)acetic

acid

Synonyms
Methylenebisthioglycolic acid, Acetic acid,

(methylenedithio)di-

CAS Number 2068-24-8

Molecular Formula C₅H₈O₄S₂

Molecular Weight 196.24 g/mol [1]

Chemical Structure HOOC-CH₂-S-CH₂-S-CH₂-COOH

Mass Spectrometry (MS)
Mass spectrometry of Acetic acid, 2,2'-[methylenebis(thio)]bis- provides key information

about its molecular weight and fragmentation pattern. The electron ionization (EI) mass

spectrum shows a molecular ion peak and several characteristic fragment ions.

Data Presentation
Table 1: Mass Spectrometry Fragmentation Data
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m/z Relative Intensity (%) Plausible Fragment

196 22.8 [M]⁺ (Molecular Ion)

178 13.9 [M - H₂O]⁺

151 1.2 [M - COOH]⁺

137 75.4 [M - CH₂COOH]⁺

105 58.9 [S-CH₂-S-CH₂-COOH]⁺

92 6.1 [CH₂-S-CH₂-S]⁺

77 100.0 [S-CH₂-COOH]⁺

47 76.5 [CH₂SH]⁺

45 57.3 [COOH]⁺

Data sourced from publicly available mass spectral data.

Experimental Protocols
Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for Carboxylic Acids (with

Derivatization)

Due to the low volatility of dicarboxylic acids, a derivatization step is typically required for GC-

MS analysis.

Sample Preparation (Extraction):

If the sample is in a biological matrix, precipitate proteins using a 5:1 volume ratio of ice-

cold acetonitrile, vortex, and centrifuge at 14,000 RPM for 15 minutes at 4°C.

Collect the supernatant and acidify with 3% phosphoric acid.

Perform a liquid-liquid extraction by adding an immiscible organic solvent (e.g., ethyl

acetate), vortexing thoroughly, and centrifuging to separate the phases.

Collect the organic layer containing the analyte.
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Derivatization (Esterification):

Evaporate the organic extract to dryness under a gentle stream of nitrogen.

Add 50-100 µL of a 10% (w/w) solution of BF₃ in butanol or methanol.

Seal the reaction vial and heat at 60-100°C for 30-60 minutes.

After cooling, the resulting ester derivatives are ready for GC-MS analysis.

GC-MS Parameters:

Column: Non-polar stationary phase, such as 5% phenylmethylpolysiloxane.

Injection Mode: Splitless.

Injection Volume: 1-2 µL.

Injector Temperature: 250°C.

Carrier Gas: Helium at a constant flow of ~1.7 mL/min.

Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, then ramp to

280°C at 10°C/min.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Ion Source Temperature: 200°C.

Interface Temperature: 280°C.

Nuclear Magnetic Resonance (NMR) Spectroscopy
While experimental NMR spectra for this compound are not readily available in public

databases, the expected chemical shifts and multiplicities can be predicted based on its

structure.

Predicted Data Presentation
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Table 2: Predicted ¹H NMR Spectral Data

Proton Assignment
Predicted Chemical
Shift (δ, ppm)

Multiplicity Integration

HOOC- 10.0 - 13.0 Singlet (broad) 2H

-S-CH₂-COOH 3.4 - 3.6 Singlet 4H

-S-CH₂-S- 3.8 - 4.0 Singlet 2H

Table 3: Predicted ¹³C NMR Spectral Data

Carbon Assignment Predicted Chemical Shift (δ, ppm)

COOH 170 - 180

-S-CH₂-COOH 35 - 45

-S-CH₂-S- 40 - 50

Experimental Protocols
NMR Sample Preparation and Acquisition

Sample Preparation:

Dissolve 5-10 mg of the solid compound in approximately 0.7 mL of a suitable deuterated

solvent (e.g., DMSO-d₆, CDCl₃, or D₂O) in a standard 5 mm NMR tube.

If using D₂O, the acidic protons of the carboxylic acid groups will exchange with

deuterium, leading to the disappearance of their signal in the ¹H NMR spectrum, which

can be a useful diagnostic tool.

Add a small amount of an internal standard, such as tetramethylsilane (TMS), for

referencing the chemical shifts to 0 ppm.

NMR Data Acquisition:
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Acquire the spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

For ¹H NMR, a standard pulse program with a sufficient number of scans (e.g., 16 or 32)

should be used to achieve a good signal-to-noise ratio.

For ¹³C NMR, a proton-decoupled pulse sequence is typically used, and a larger number

of scans will be required due to the lower natural abundance of ¹³C.

Infrared (IR) Spectroscopy
The IR spectrum of Acetic acid, 2,2'-[methylenebis(thio)]bis- is expected to show

characteristic absorption bands for the carboxylic acid and thioether functional groups.

PubChem indicates that an FTIR spectrum has been recorded using a KBr-Pellet technique on

a Bruker IFS 85 instrument[1].

Predicted Data Presentation
Table 4: Predicted IR Absorption Bands

Wavenumber
(cm⁻¹)

Intensity Functional Group Vibrational Mode

2500-3300 Broad, Strong O-H (Carboxylic Acid) Stretching

2900-3000 Medium C-H (Methylene) Stretching

1680-1720 Strong C=O (Carboxylic Acid) Stretching

1210-1320 Medium C-O (Carboxylic Acid) Stretching

600-800 Weak-Medium C-S (Thioether) Stretching

Experimental Protocols
FTIR Spectroscopy using the KBr Pellet Method

This method is suitable for solid samples.

Sample Preparation:
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Thoroughly dry high-purity potassium bromide (KBr) powder at ~110°C for 2-3 hours to

remove any moisture.

In an agate mortar and pestle, grind 1-2 mg of the solid sample.

Add approximately 100-200 mg of the dried KBr powder to the mortar.

Rapidly and thoroughly mix and grind the sample and KBr together to create a

homogeneous fine powder.

Pellet Formation:

Transfer the powder mixture into a pellet-forming die.

Place the die under a hydraulic press and apply a force of approximately 8-10 tons for

several minutes. It is recommended to pull a vacuum on the die during pressing to remove

entrapped air and moisture, which results in a more transparent pellet.

Carefully remove the resulting thin, transparent pellet from the die.

IR Data Acquisition:

Place the KBr pellet in the sample holder of the FTIR spectrometer.

Acquire a background spectrum using a blank KBr pellet.

Acquire the sample spectrum. The instrument software will automatically ratio the sample

spectrum against the background spectrum to produce the final absorbance or

transmittance spectrum.

Visualization of Spectroscopic Workflow
The following diagram illustrates the logical workflow for the comprehensive spectroscopic

analysis of Acetic acid, 2,2'-[methylenebis(thio)]bis-.
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Caption: Logical workflow for the spectroscopic analysis of the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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